Cas no 2228512-54-5 (4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine
• CAS No: 2228512-54-5
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 6452810
• PubChem ID: 165685336
• Update Time: 2025-10-17

4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine
• 4,4-difluoro-1-[1-(4-fluorophenyl)ethyl]cyclohexan-1-amine
• 2228512-54-5
• EN300-1954085

• Inchi： 1S/C14H18F3N/c1-10(11-2-4-12(15)5-3-11)13(18)6-8-14(16,17)9-7-13/h2-5,10H,6-9,18H2,1H3
• InChI Key： QPQODHHASBBOLJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C)C2C=CC(=CC=2)F)(CC1)N)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-(4-fluorophenyl)ethylcyclohexan-1-amine (CAS No. 2228512-54-5)

4,4-Difluoro-1-(4-fluorophenyl)ethylcyclohexan-1-amine (CAS No. 2228512-54-5) is a fluorinated cyclohexylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a difluorocyclohexane core with a 4-fluorophenyl substituent, making it a subject of interest for drug discovery and material science applications. Its molecular formula and precise stereochemistry contribute to its selective binding properties, which are increasingly explored in central nervous system (CNS) drug development and enzyme inhibition studies.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly focused on 4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine as a scaffold for designing novel kinase inhibitors and GPCR modulators. Its CAS number 2228512-54-5 is frequently queried in scientific databases, reflecting its growing relevance in medicinal chemistry. Additionally, the compound’s lipophilicity and hydrogen-bonding capacity align with current trends in fragment-based drug design (FBDD), a hot topic in AI-driven molecular optimization.

The synthesis of 4,4-difluoro-1-(4-fluorophenyl)ethylcyclohexan-1-amine involves multi-step organic transformations, including nucleophilic fluorination and reductive amination. Advanced techniques like flow chemistry and catalyzed cross-coupling are often employed to improve yield and purity—key concerns for industrial-scale production. Environmental sustainability is another critical focus, with green chemistry principles being applied to reduce waste generation during synthesis. These aspects resonate with the broader scientific community’s emphasis on sustainable pharmaceutical manufacturing, a frequently searched topic in 2024.

From a commercial perspective, CAS 2228512-54-5 is cataloged by specialty chemical suppliers as a high-purity reference standard for analytical testing. Its applications extend to proteomics research and ligand-receptor interaction studies, where precise structural characterization is essential. The compound’s NMR and HPLC profiles are well-documented, aiding in quality control for preclinical trials. Notably, its logP value and pKa data are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) predictions, a recurring theme in computational pharmacology forums.

Emerging studies suggest potential utility of 4,4-difluoro-1-1-(4-fluorophenyl)ethylcyclohexan-1-amine in neurodegenerative disease models, particularly for modulating amyloid-beta aggregation. This aligns with global research priorities addressing Alzheimer’s disease, a top-searched health concern. Furthermore, its metabolite profiling in liver microsomes is under investigation to assess drug-drug interaction risks—a key regulatory requirement for FDA submissions. Such data-driven approaches reflect the integration of AI-powered predictive modeling in modern drug development pipelines.

In summary, 4,4-difluoro-1-(4-fluorophenyl)ethylcyclohexan-1-amine (CAS No. 2228512-54-5) represents a versatile building block with cross-disciplinary applications. Its combination of fluorine atoms and rigid cyclohexyl geometry offers unique advantages for rational drug design, while its synthetic accessibility supports scalable production. As the scientific community continues to explore structure-activity relationships (SAR) and polypharmacology, this compound is poised to remain a focal point in cutting-edge research publications and patent filings.